Cas no 56374-57-3 ((2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane)

• Product Name: (2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
• CAS No: 56374-57-3
• Molecular Formula: C₂₂H₂₁P
• Molecular Weight: 316.37594
• CID: 1598509
• PubChem ID: 5463314

(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Properties

Names and Identifiers

• (2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
• Phosphorane, 2-butenylidenetriphenyl-, (E)-
• [(E)-but-2-enylidene]-triphenyl-λ⁵-phosphane
• Phosphorane,2-butenylidenetriphenyl-(E)-
• Phosphorane, (2E)-2-butenylidenetriphenyl-
• DTXSID301265486
• 56374-57-3

• InChIKey： HMYFFMVNLGNNSY-NSCUHMNNSA-N
• Inchi： InChI=1S/C22H21P/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h2-19H,1H3/b3-2+
• SMILES： CC=CC=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 316.13823
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 316.138087
• Heavy Atom Count: 23
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.35880
• PSA: 0
• Refractive Index: 1.61
• Boiling Point: 466.8°C at 760 mmHg
• Flash Point: 236.1°C
• Density: 1.08